Di-tert-butyl disulfide
Overview
Description
Synthesis Analysis
The synthesis of di-tert-butyl disulfide involves catalytic asymmetric oxidation processes. A notable method described by Cogan et al. (1998) involves the catalytic asymmetric oxidation of tert-butyl disulfide using H2O2 as the stoichiometric oxidant in the presence of vanadium catalysts and chiral ligands, yielding products with high enantiomeric excess and serving as precursors to chiral tert-butanesulfinyl compounds (Cogan et al., 1998). Moreover, Elothmani et al. (1993) presented a facile method for preparing N-tert-butylamides via the anodic oxidation of di-tert-butyl disulfide, demonstrating the versatility of this compound in synthesizing functionalized derivatives (Elothmani et al., 1993).
Molecular Structure Analysis
Investigations into the molecular structure of di-tert-butyl disulfide derivatives have revealed detailed insights into their chemical characteristics. Freeman et al. (1995) analyzed the crystal structure of bis(tert-butylsulfonyl) disulfide, providing comparisons with oxides of other polysulfanes and highlighting the double-bond character along the S−O bonds, which is longer than that of S−S (Freeman et al., 1995).
Chemical Reactions and Properties
Di-tert-butyl disulfide undergoes various chemical reactions, including electrochemical oxidations and catalyst-free synthesis processes. Zhou et al. (2016) developed a catalyst-free method for synthesizing unsymmetrical disulfides via reactions with mercapto nitrogen-containing heterocycles, underscoring the compound's versatility in forming bioactive molecules (Zhou et al., 2016).
Physical Properties Analysis
The physical properties of di-tert-butyl disulfide, such as boiling point, melting point, and solubility, are crucial for its handling and application in various chemical processes. However, specific studies focusing solely on the detailed physical properties of di-tert-butyl disulfide were not highlighted in the searched literature, indicating a potential area for further research.
Chemical Properties Analysis
The chemical properties of di-tert-butyl disulfide, including its reactivity with different chemical reagents and conditions for synthesis, have been explored to a significant extent. The work by Zheng-yong (2011) on the catalytic synthesis of di-tert-butyl disulfide using molybdenum trichloride monoxide-DMSO complex as a catalyst illustrates the compound's reactivity and the conditions favorable for its synthesis, providing a yield greater than 96% under optimized conditions (Zheng-yong, 2011).
Scientific Research Applications
Synthesis Techniques :
- Microwave-assisted synthesis using phase transfer catalysis, achieving an average yield of 90.91% (Zhang Ya-dong, 2010).
- Catalytic synthesis using a molybdenum trichloride monoxide-DMSO complex, with yields greater than 96% (Liang Zheng-yong, 2011).
Chemical Reactions and Applications :
- Electrochemical oxidation to prepare N-tert-butylamides (D. Elothmani et al., 1993).
- Use in catalytic asymmetric oxidation for the synthesis of tert-butanesulfinamides, tert-butyl sulfoxides, and tert-butanethiosulfinate (D. Cogan et al., 1998).
- Preparation of alkyl aryl sulfides through direct oxidation thiolation of ethers without a metal catalyst (Sheng-rong Guo et al., 2013).
Environmental and Industrial Applications :
- Used in reactive molecular dynamics simulations for thermal film growth on Fe(100) surfaces, important in lubricated interfaces (Karen Mohammadtabar et al., 2018).
- Identified as a major degradation product in the hydrolysis of the pesticide terbufos, with implications for environmental impact assessment (F. Hong et al., 1998).
Mechanistic Studies and Method Development :
- Investigation into the mechanism of oxidation to chiral thiosulfinate by bis(acetylacetonato)oxovanadium and a chiral Schiff-base ligand (S. Blum et al., 2003).
- Development of improved synthesis methods for tert-butanesulfinamide using di-tert-butyl disulfide, suitable for large-scale production (D. Weix et al., 2003).
Safety And Hazards
properties
IUPAC Name |
2-(tert-butyldisulfanyl)-2-methylpropane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18S2/c1-7(2,3)9-10-8(4,5)6/h1-6H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKCNDTDWDGQHSD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SSC(C)(C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0021913 | |
Record name | t-Butyl disulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0021913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Di-tert-butyl disulfide | |
CAS RN |
110-06-5 | |
Record name | tert-Butyl disulfide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=110-06-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | tert-Butyl disulfide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000110065 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Disulfide, bis(1,1-dimethylethyl) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | t-Butyl disulfide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0021913 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Di-tert-butyl disulphide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.003.396 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | TERT-BUTYL DISULFIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RTY9CM6498 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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